![molecular formula C14H29O3P B14572050 Dibutyl(oxo){[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane CAS No. 61748-77-4](/img/structure/B14572050.png)
Dibutyl(oxo){[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane
Overview
Description
Dibutyl(oxo){[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane is a complex organophosphorus compound It features a phosphane core with dibutyl, oxo, and oxolan-2-yl methoxy substituents
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Dibutyl(oxo){[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane typically involves the reaction of dibutylphosphine with oxolan-2-yl methanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity of the compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production of larger quantities, with additional steps for purification and quality control to ensure the consistency and reliability of the final product .
Chemical Reactions Analysis
Types of Reactions
Dibutyl(oxo){[(oxolan-2-yl)methoxy]methyl}-lambda~5~-phosphane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form phosphine oxides.
Reduction: Reduction reactions can convert the phosphane to its corresponding phosphine.
Substitution: The compound can participate in substitution reactions where one of its substituents is replaced by another group.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst, are carefully controlled to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of this compound typically yields phosph
Properties
CAS No. |
61748-77-4 |
|---|---|
Molecular Formula |
C14H29O3P |
Molecular Weight |
276.35 g/mol |
IUPAC Name |
2-(dibutylphosphorylmethoxymethyl)oxolane |
InChI |
InChI=1S/C14H29O3P/c1-3-5-10-18(15,11-6-4-2)13-16-12-14-8-7-9-17-14/h14H,3-13H2,1-2H3 |
InChI Key |
KGRYXHSVXIUPHB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCP(=O)(CCCC)COCC1CCCO1 |
Origin of Product |
United States |
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